Cas no 6270-20-8 ( )

• Product Name: &nbsp
• CAS No: 6270-20-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 957328
• PubChem ID: 234305
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-N-(oxiran-2-ylmethyl)aniline
• AC1L5RXJ
• AC1Q70K7
• AR-1D5016
• N-(2,3-Epoxypropyl)-2,6-dimethyl-anilin
• NSC34006
• NSC-34006
• DTXSID20283878
• NSC 34006
• 6270-20-8
•  

• Inchi： 1S/C11H15NO/c1-8-4-3-5-9(2)11(8)12-6-10-7-13-10/h3-5,10,12H,6-7H2,1-2H3
• InChI Key： OLKCTRBJTGRLAV-UHFFFAOYSA-N
• SMILES： O1CC1CNC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.6Ų

Experimental Properties

• PSA: 24.56
• LogP: 2.18710